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Compound of Interest

Compound Name: Cy7.5 diacid(diso3)

Cat. No.: B3282549

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the covalent labeling of antibodies with Cy7.5
diacid(diso3) NHS ester, a near-infrared (NIR) fluorescent dye. This procedure is critical for a
variety of applications, including in vivo imaging, flow cytometry, and western blotting, where
the high sensitivity and deep tissue penetration of NIR fluorescence are advantageous. The
protocol covers antibody preparation, the conjugation reaction, purification of the labeled
antibody, and methods for characterization and storage.

Materials and Reagents
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Reagent/Material Specifications

Antibody of Interest Purified, in an amine-free buffer (e.g., PBS)
Cy7.5 diacid(diso3) NHS ester High purity, stored desiccated at -20°C
Anhydrous Dimethyl Sulfoxide (DMSOQ) High purity, freshly opened

Reaction Buffer 0.1 M Sodium Bicarbonate, pH 8.3-8.5
Quenching Buffer 1 M Tris-HCI, pH 8.0

o e.g., Sephadex G-25 spin column or FPLC
Purification Column
system

PBS, pH 7.4, with 0.1% BSA and 0.05% sodium

Storage Buffer ) )
azide (optional)

Experimental Protocols
Antibody Preparation

To ensure successful conjugation, the antibody must be in an appropriate buffer.

» Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris) or
preservatives like sodium azide, it must be exchanged into an amine-free buffer such as PBS
(pH 7.2-7.4). This can be achieved through dialysis or by using a desalting spin column.

o Concentration Adjustment: Adjust the antibody concentration to 2 mg/mL in the amine-free
buffer.[1] Higher concentrations can improve labeling efficiency.

Dye Preparation

The Cy7.5 diacid(diso3) NHS ester is moisture-sensitive and should be handled accordingly.

» Allow the vial of Cy7.5 NHS ester to equilibrate to room temperature before opening to
prevent condensation.

o Prepare a stock solution of the dye by dissolving it in anhydrous DMSO to a concentration of
10 mg/mL. This solution should be prepared fresh for each labeling reaction.
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Antibody Labeling Reaction

This procedure is based on a 1 mg scale of antibody labeling.
o Transfer 0.5 mL of the 2 mg/mL antibody solution to a microcentrifuge tube.

e Add 50 pL of 1 M sodium bicarbonate buffer (pH 8.3-8.5) to the antibody solution to raise the
pH, which is optimal for the NHS ester reaction.

o Calculate the required volume of the Cy7.5 NHS ester stock solution. A molar dye-to-
antibody ratio of 10:1 to 20:1 is recommended for initial experiments.

e Slowly add the calculated volume of the dye solution to the antibody solution while gently
vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light.

Purification of the Labeled Antibody

It is crucial to remove any unreacted dye from the labeled antibody.
Method A: Spin Column Purification

e Equilibrate a desalting spin column (e.g., Zeba™ Spin Desalting Column) with PBS
according to the manufacturer's instructions.

o Apply the reaction mixture to the center of the resin bed.

o Centrifuge the column to collect the purified antibody conjugate. This method is rapid and
suitable for small-scale purifications.

Method B: Fast Protein Liquid Chromatography (FPLC)
o Equilibrate a gel filtration column (e.g., Superdex 200) with PBS.
o Load the reaction mixture onto the column.

o Collect fractions and monitor the absorbance at 280 nm (for protein) and ~750 nm (for Cy7.5
dye).
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e Pool the fractions containing the labeled antibody, which will be the first peak to elute.

Characterization of the Conjugate

Degree of Labeling (DOL): The DOL, or the number of dye molecules per antibody, can be
determined spectrophotometrically.

» Measure the absorbance of the purified conjugate at 280 nm and 749 nm (the absorbance

maximum for Cy7.5).
» Calculate the DOL using the following formula:

DOL = (A749 / edye) / ((A280 - (A749 * CF)) / eprotein)

[¢]

A749 and A280 are the absorbances at the respective wavelengths.

[e]

edye is the molar extinction coefficient of Cy7.5 (~250,000 M-1cm-1).

[e]

eprotein is the molar extinction coefficient of the antibody (~210,000 M-1cm-1 for 1gG).

CF is the correction factor for the dye's absorbance at 280 nm (~0.05).

o

For in vivo imaging applications, an optimal DOL is typically between 2 and 4.[2]

Storage of the Conjugate

Store the purified Cy7.5-labeled antibody at 4°C, protected from light. For long-term storage, it
is recommended to add a stabilizer like BSA (to a final concentration of 0.1%) and a
bacteriostatic agent such as sodium azide (to a final concentration of 0.05%). Alternatively, the
conjugate can be aliquoted and stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Recommended Reaction Parameters
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Parameter

Recommended Value

Notes

Higher concentrations can

Antibody Concentration 2-10 mg/mL ) o
improve efficiency.
Optimal for NHS ester reaction
Buffer pH 8.3-85 ) ) )
with primary amines.
] May need optimization
Molar Ratio (Dye:Ab) 10:1to 20:1 ) )
depending on the antibody.
_ _ At room temperature,
Reaction Time 1 hour

protected from light.

Table 2: Expected Outcomes

Parameter Expected Range Method
Degree of Labeling (DOL) 2-8 Spectrophotometry
Antibody Recovery (Spin A280 measurement post-
> 80% o
Column) purification
) A280 measurement post-
Antibody Recovery (FPLC) 70 - 90% o
purification
Table 3: Conjugate Stability
o ) Expected Activity
Storage Condition Timeframe .
Retention
4°C with stabilizer 6 months > 90%
-20°C (with 50% glycerol) > 1 year > 95%
-80°C (aliquoted) > 1 year > 95%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Labeling Antibodies with Cy7.5
Diacid(diso3) NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3282549#protocol-for-labeling-antibodies-with-cy7-5-
diacid-diso3-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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